Cas no 2248280-16-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate
• CAS No: 2248280-16-0
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6583789
• PubChem ID: 165724807
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518454
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate
• 2248280-16-0

• Inchi： 1S/C20H17NO4/c1-2-3-11-15(14-9-5-4-6-10-14)20(24)25-21-18(22)16-12-7-8-13-17(16)19(21)23/h2,4-10,12-13,15H,1,3,11H2
• InChI Key： WVNMBROFCCIVGS-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)CCC=C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate (CAS No. 2248280-16-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate, identified by the chemical compound code CAS No. 2248280-16-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a 1H-isoindol core structure that is functionalized with a 1,3-dioxo moiety and an ester group linked to a 2-phenylhex-5-en backbone. The unique arrangement of these structural elements imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for medicinal chemistry applications.

The 1,3-dioxo group, also known as a beta-ketoester moiety, is renowned for its ability to participate in various catalytic cycles and transformations, including Michael additions, aldol condensations, and enolate formations. This functionality is particularly useful in constructing more complex molecular architectures during drug discovery processes. In contrast, the 2-phenylhex-5-en moiety introduces a phenyl ring substituent at the fifth carbon of a hexenoic acid derivative, which can influence electronic distribution and steric interactions within the molecule. Such structural features are often exploited to modulate binding affinity and metabolic stability in potential therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate, particularly through transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques. These methods have allowed chemists to tailor the substitution patterns on the isoindol core with high precision, facilitating the exploration of novel pharmacophores. For instance, studies have demonstrated that modifications at the phenyl ring or the enone double bond can significantly alter biological activity profiles.

The pharmacological potential of this compound has been explored in several contexts. Notably, derivatives of the 1H-isoindol scaffold have shown promise as intermediates in the synthesis of molecules with anti-inflammatory and anticancer properties. The presence of both electrophilic and nucleophilic centers within the molecule allows for diverse functionalization strategies that can be leveraged to develop targeted therapies. Additionally, computational modeling studies have suggested that structural analogs of CAS No. 2248280-16-0 may interact with specific protein targets involved in metabolic disorders or neurodegenerative diseases.

In vitro studies have begun to unravel the mechanistic aspects of how this compound exerts its effects. Preliminary data indicate that certain derivatives may inhibit key enzymes by forming stable adducts with reactive residues within the active site. The rigid heterocyclic framework provided by the 1H-isoindol core appears to enhance binding specificity, while the ester functionality contributes to solubility and bioavailability considerations. These findings are particularly encouraging for developing small-molecule modulators that can interact with biological systems without excessive off-target effects.

The synthetic utility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenylhex-5-enoate extends beyond its direct pharmacological applications. It serves as a versatile building block for generating libraries of compounds through combinatorial chemistry approaches. By systematically varying substituents on different parts of the molecule—such as introducing halogens into the phenyl ring or altering the length of the hexenoic acid chain—researchers can screen large numbers of candidates for biological activity in high-throughput formats.

From an industrial perspective, optimizing synthetic routes to this compound has been a focus area due to its potential commercial relevance. Recent innovations in continuous flow chemistry have enabled scalable production under mild conditions with minimal waste generation. Such advancements align with broader trends toward sustainable manufacturing practices within the pharmaceutical industry while maintaining high yields and purity standards required for drug development.

The future direction of research on this molecule will likely involve interdisciplinary collaborations between synthetic chemists and biologists to accelerate translation from bench to bedside. High-resolution structural determination techniques—such as X-ray crystallography or NMR spectroscopy—will continue to provide critical insights into molecular interactions at an atomic level. Meanwhile computational biologists will employ machine learning algorithms trained on large datasets containing known bioactive compounds to predict new derivatives with enhanced therapeutic profiles.

In summary,1,3-dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 2 - phenyl hex - 5 - en o ate ( CAS No . 2248280 -16 -0 ) represents an intriguing example where structural complexity meets functional diversity . Its unique combination of chemical features makes it an attractive candidate for further exploration not only as an endogenous compound but also as a precursor toward next-generation therapeutics . As our understanding grows about how these molecules interact within biological systems , so too will opportunities emerge for innovation across multiple scales—from molecular design through process optimization toward global health impact .